(R)-(-)-Camptothecin (R)-(-)-Camptothecin
Brand Name: Vulcanchem
CAS No.: 110351-92-3
VCID: VC0026763
InChI: InChI=1S/C20H16N2O4/c1-2-20(25)14-8-16-17-12(7-11-5-3-4-6-15(11)21-17)9-22(16)18(23)13(14)10-26-19(20)24/h3-8,25H,2,9-10H2,1H3/t20-/m1/s1
SMILES: CCC1(C2=C(COC1=O)C(=O)N3CC4=CC5=CC=CC=C5N=C4C3=C2)O
Molecular Formula: C20H16N2O4
Molecular Weight: 348.4 g/mol

(R)-(-)-Camptothecin

CAS No.: 110351-92-3

Reference Standards

VCID: VC0026763

Molecular Formula: C20H16N2O4

Molecular Weight: 348.4 g/mol

(R)-(-)-Camptothecin - 110351-92-3

CAS No. 110351-92-3
Product Name (R)-(-)-Camptothecin
Molecular Formula C20H16N2O4
Molecular Weight 348.4 g/mol
IUPAC Name (19R)-19-ethyl-19-hydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
Standard InChI InChI=1S/C20H16N2O4/c1-2-20(25)14-8-16-17-12(7-11-5-3-4-6-15(11)21-17)9-22(16)18(23)13(14)10-26-19(20)24/h3-8,25H,2,9-10H2,1H3/t20-/m1/s1
Standard InChIKey VSJKWCGYPAHWDS-HXUWFJFHSA-N
Isomeric SMILES CC[C@]1(C2=C(COC1=O)C(=O)N3CC4=CC5=CC=CC=C5N=C4C3=C2)O
SMILES CCC1(C2=C(COC1=O)C(=O)N3CC4=CC5=CC=CC=C5N=C4C3=C2)O
Canonical SMILES CCC1(C2=C(COC1=O)C(=O)N3CC4=CC5=CC=CC=C5N=C4C3=C2)O
Synonyms (R)-4-Ethyl-4-hydroxy-1H-pyrano[3’,4’:6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione; (R)-(-)-Camptothecine; (R)-Camptothecin; 20R-Camptothecin;
PubChem Compound 184196
Last Modified Nov 11 2021
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